Bis(3-aminophenyl) 3,5-di(trifluoromethyl)phenylphosphine oxide

• IUPAC Name: 3-[(3-aminophenyl)-[3,5-bis(trifluoromethyl)phenyl]phosphoryl]aniline
• InChI: InChI=1S/C20H15F6N2OP/c21-19(22,23)12-7-13(20(24,25)26)9-18(8-12)30(29,16-5-1-3-14(27)10-16)17-6-2-4-15(28)11-17/h1-11H,27-28H2
• InChI Key: NGEFYZJAXKOCIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)P(=O)(C2=CC=CC(=C2)N)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)N
• Molecular Formula: C20H15F6N2OP
• DSSTOX Substance ID: DTXSID50630871
• Molecular Weight: 444.3 g/mol
• CAS RN: 299176-31-1

Description

“Bis(3-aminophenyl) 3,5-di(trifluoromethyl)phenylphosphine oxide” (TFMDA) is a novel diamine that was developed as part of an effort to create low color, ultraviolet radiation, and atomic oxygen-resistant polyimides. It is potentially useful in several spacecraft applications, such as thin film membranes on antennas, second-surface mirrors, thermal/optical coatings, and multi-layer thermal insulation (MLI) blankets.

Synthesis Analysis

TFMDA was synthesized and used to prepare polyimides to promote colorlessness. This material was prepared by reacting stoichiometric quantities of TFMDA with 4,4’-Biphenoxy Dianhydride (BPODA) in N,N-simethylacetamide (DMAc) under a nitrogen atmosphere.

Chemical Reactions Analysis

TFMDA was used to prepare polyimides. The reaction involved stoichiometric quantities of TFMDA and 4,4’-Biphenoxy Dianhydride (BPODA) in N,N-simethylacetamide (DMAc) under a nitrogen atmosphere.

Physical And Chemical Properties Analysis

The inherent viscosity of the polyimide prepared from TFMDA and BPODA is 0.57 dL/g. It exhibited temperatures of 5% weight loss of 776.15 K in air and 800.15 K in nitrogen.

Scientific Research Applications

Synthesis and Characterization in Polymer Applications

Bis(3-aminophenyl) 3,5-di(trifluoromethyl)phenylphosphine oxide has been extensively studied for its role in the synthesis and characterization of novel polyimides. These polyimides exhibit high glass transition temperatures, excellent thermal stability, and unique properties like low birefringence, making them suitable for various high-performance applications. For instance, Jeong, Kim, and Yoon (2001) explored its use in creating polyimides with high thermal stability and good adhesive properties (Jeong, Kim, & Yoon, 2001). Similarly, Myung, Kim, and Yoon (2003) demonstrated the compound's contribution to the adhesion properties of polyimides (Myung, Kim, & Yoon, 2003).

Role in Copolyimides Development

Wang et al. (2008) researched the synthesis of soluble copolyimides, where this compound played a crucial role. The copolyimides showed excellent solubility, thermal stability, and good adhesive and photoreactive properties, which could be beneficial in various industrial applications (Wang et al., 2008).

Applications in Advanced Materials

The incorporation of bis(3-aminophenyl) 3,5-di(trifluoromethyl)phenylphosphine oxide in polymers has led to the development of materials with unique thermal, physical, and adhesive properties. For instance, Jeong, Jo, and Yoon (2001) found that polyimides containing this compound exhibited high thermal stability and excellent adhesion properties, making them suitable for use in advanced material applications (Jeong, Jo, & Yoon, 2001).

Potential in Space Applications

Jin et al. (2003) explored the potential of phenylphosphine oxide containing polymers for space applications. These polymers, incorporating the compound, displayed high thermal stability and potential durability in space environments, suggesting their utility in aerospace materials (Jin et al., 2003).

Future Directions

TFMDA has potential applications in the development of low color, ultraviolet radiation, and atomic oxygen-resistant polyimides. These polyimides could be useful in several spacecraft applications, such as thin film membranes on antennas, second-surface mirrors, thermal/optical coatings, and multi-layer thermal insulation (MLI) blankets.